Cas no 2155855-53-9 (4-(2,2-difluoro-1-methylcyclopropyl)benzoic acid)

• Product Name: 4-(2,2-difluoro-1-methylcyclopropyl)benzoic acid
• CAS No: 2155855-53-9
• MF: C₁₁H₁₀F₂O₂
• MW: 212.192710399628
• CID: 6286326
• PubChem ID: 132371498
• Update Time: 2025-10-30

4-(2,2-difluoro-1-methylcyclopropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-difluoro-1-methylcyclopropyl)benzoic acid
• EN300-1270519
• starbld0027703
• 2155855-53-9
• AKOS034129147
• Z3015675020

• Inchi： 1S/C11H10F2O2/c1-10(6-11(10,12)13)8-4-2-7(3-5-8)9(14)15/h2-5H,6H2,1H3,(H,14,15)
• InChI Key： ZIIWLNDOLOJNHX-UHFFFAOYSA-N
• SMILES： FC1(CC1(C)C1C=CC(C(=O)O)=CC=1)F

Computed Properties

• Exact Mass: 212.06488588g/mol
• Monoisotopic Mass: 212.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(2,2-difluoro-1-methylcyclopropyl)benzoic acid

4-(2,2-difluoro-1-methylcyclopropyl)benzoic acid (CAS No. 2155855-53-9): A Comprehensive Overview

4-(2,2-difluoro-1-methylcyclopropyl)benzoic acid, identified by the CAS number 2155855-53-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a 2,2-difluoro-1-methylcyclopropyl substituent. The presence of fluorine atoms and a cyclopropyl group introduces distinct electronic and steric properties, making this molecule a promising candidate for various applications in medicinal chemistry.

The< strong>benzoic acid core structure is well-documented for its role as a precursor in the synthesis of pharmaceuticals, particularly in the development of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The modification of the benzoic acid moiety with the 2,2-difluoro-1-methylcyclopropyl group enhances its pharmacological potential by influencing its metabolic stability, solubility, and binding affinity to biological targets. This modification strategy is increasingly employed in drug design to optimize pharmacokinetic profiles and improve therapeutic efficacy.

In recent years, there has been a surge in research focused on fluorinated heterocyclic compounds due to their enhanced bioavailability and metabolic stability. The< strong>fluorine atoms in 4-(2,2-difluoro-1-methylcyclopropyl)benzoic acid play a crucial role in modulating the electronic properties of the molecule, which can lead to improved interactions with enzymes and receptors. This has opened up new avenues for the development of novel therapeutic agents with improved pharmacological properties.

The< strong>cyclopropyl group in this compound contributes to its steric hindrance, which can be leveraged to enhance binding affinity and selectivity. This structural feature is particularly valuable in designing molecules that target specific biological pathways without off-target effects. The combination of these structural elements makes 4-(2,2-difluoro-1-methylcyclopropyl)benzoic acid a versatile scaffold for further derivatization and optimization.

Recent studies have highlighted the potential of 4-(2,2-difluoro-1-methylcyclopropyl)benzoic acid as a key intermediate in the synthesis of novel bioactive compounds. For instance, researchers have explored its use in developing inhibitors targeting enzymes involved in inflammatory pathways. The fluorinated benzoic acid derivatives have shown promise in preclinical studies for their ability to modulate inflammatory responses while maintaining high selectivity. This aligns with the broader trend in drug discovery towards identifying molecules that can effectively address complex diseases with minimal side effects.

The< strong>methylcyclopropyl moiety adds an additional layer of complexity to the molecule, influencing its conformational flexibility and reactivity. This feature can be exploited to fine-tune the pharmacokinetic properties of derived compounds, such as their absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. The ability to modulate these properties is critical for developing drugs that are both effective and safe for clinical use.

In addition to its pharmaceutical applications, 4-(2,2-difluoro-1-methylcyclopropyl)benzoic acid has shown potential in materials science and industrial applications. Its unique structural features make it a suitable candidate for developing advanced materials with tailored electronic and optical properties. The fluorinated aromatic ring can be integrated into polymers or coatings to enhance their durability and chemical resistance.

The synthesis of< strong>4-(2,2-difluoro-1-methylcyclopropyl)benzoic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to construct the desired molecular framework efficiently. The growing interest in this compound has spurred advancements in synthetic methodologies tailored for fluorinated benzoic acid derivatives.

The< strong>CAS number 2155855-53-9 provides a unique identifier for this compound, facilitating its tracking and management in research settings. This standardized classification system ensures accurate documentation and communication among scientists worldwide. As research continues to uncover new applications for< strong>4-(2,2-difluoro-1-methylcyclopropyl)benzoic acid, its significance as a building block in medicinal chemistry is likely to grow.

In conclusion,< strong>4-(2,2-difluoro-1-methylcyclopropyl)benzoic acid represents a fascinating example of how structural modifications can enhance the pharmacological potential of organic compounds. Its unique combination of< strong>fluorine atoms,< strong>cyclopropyl,andmethylcyclopropylmoiety offers diverse opportunities for innovation in drug discovery and material science. As research progresses, this compound is expected to play an increasingly important role in developing next-generation therapeutic agents with improved efficacy and safety profiles.